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Compound of Interest

Compound Name: AD 0261

Cat. No.: B1663492 Get Quote

Essential Safety and Handling Guide for AD 0261
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling the

research compound AD 0261. The following procedural guidance is based on general

laboratory safety protocols for handling novel chemical entities where a specific Safety Data

Sheet (SDS) is not available.

Disclaimer: A specific Safety Data Sheet (SDS) for AD 0261 (CAS No. 145600-69-7) could not

be located in publicly available databases. The information herein is based on general safety

principles for handling research chemicals with similar functional groups. It is imperative to

consult with your institution's Environmental Health and Safety (EHS) department before

proceeding with any experimental work.

Compound Identification
A summary of the available data for AD 0261 is presented below.
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Identifier Value

Product Name AD 0261

Chemical Name
2-[[3-[4-[bis(4-fluorophenyl)methyl]-1-

piperazinyl]propyl]amino]-4-methylphenol

CAS Number 145600-69-7

Molecular Formula C₂₇H₃₁F₂N₃O

Molecular Weight 451.6 g/mol

Description

Identified as a radical scavenger, displaying

strong inhibitory action on the generation of lipid

peroxides and superoxide anions. It is intended

for research use.

Personal Protective Equipment (PPE)
Given the absence of a specific SDS, a conservative approach to PPE is mandatory. The

following table outlines the recommended PPE for handling AD 0261, based on standard

laboratory safety practices for compounds with unknown toxicity.
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PPE Category Minimum Requirement Rationale

Eye Protection
Chemical safety goggles or a

full-face shield.

Protects against splashes and

airborne particles. Phenolic

compounds can be corrosive

to the eyes.

Hand Protection

Nitrile or neoprene gloves

(double-gloving

recommended).

Provides a barrier against skin

contact. The chemical

structure suggests potential for

skin absorption.

Body Protection
A lab coat that is fully

buttoned.

Protects against spills and

contamination of personal

clothing.

Respiratory Protection
A certified fume hood should

be used for all manipulations.

Minimizes inhalation exposure

to powders or aerosols.

Operational Workflow for Safe Handling
The following diagram outlines a logical workflow for the safe handling of AD 0261 in a

laboratory setting. This procedure is designed to minimize exposure and ensure safe disposal.
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Operational Workflow for Handling AD 0261
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Mechanism of Action: Radical Scavenger
AD 0261 is described as a radical scavenger. The diagram below illustrates the general

principle of how a radical scavenger neutralizes a reactive free radical, thereby preventing

cellular damage.

General Mechanism of a Radical Scavenger
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General Mechanism of a Radical Scavenger

Disposal Plan
All waste materials contaminated with AD 0261 must be treated as hazardous chemical waste.

Solid Waste: Contaminated consumables (e.g., pipette tips, gloves, weighing paper) should

be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Solutions containing AD 0261 should be collected in a sealed, labeled, and

appropriate hazardous waste container. Do not mix with other waste streams unless

compatibility is known.
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Disposal: All waste must be disposed of through your institution's certified hazardous waste

management program. Do not pour any material containing AD 0261 down the drain.

Experimental Protocols
Due to the lack of specific published experimental protocols involving AD 0261, detailed

methodologies cannot be provided. Researchers should develop their own protocols based on

the intended application, incorporating the safety and handling procedures outlined in this

document. It is recommended to perform small-scale pilot experiments to assess the

compound's behavior and potential hazards before scaling up. Always have a written

experimental plan that includes safety considerations and emergency procedures.

To cite this document: BenchChem. [Personal protective equipment for handling AD 0261].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663492#personal-protective-equipment-for-
handling-ad-0261]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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